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Compound of Interest

Compound Name: FPPQ

Cat. No.: B12429162 Get Quote

For researchers, scientists, and drug development professionals working with FPPQ (1-((3-

fluorophenyl)sulfonyl)-4-(piperazin-1-yl)-1H-pyrrolo[3,2-c]quinoline), a dual-acting 5-HT3 and 5-

HT6 receptor antagonist, a comprehensive understanding of safety protocols and handling

procedures is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in a laboratory setting.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for FPPQ is not publicly available, a conservative

approach based on the safety protocols for structurally similar compounds, such as those

containing fluorophenyl and piperazine moieties, is recommended. The following PPE should

be considered mandatory when handling FPPQ:
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory. Goggles are

preferred when there is a risk

of splashing.

Hand Protection Nitrile Gloves

Should be worn at all times

when handling FPPQ or its

solutions. Inspect gloves for

tears or holes before use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to protect against

spills.

Respiratory Protection Fume Hood

All handling of solid FPPQ and

preparation of its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.

Operational Plan: Handling and Storage
Strict adherence to the following procedures will minimize exposure and ensure the integrity of

the compound.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the compound name, CAS number

(1648745-46-3), and any hazard warnings.

Storage:

Store FPPQ in a tightly sealed, clearly labeled container.
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Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Preparation of Solutions:

Perform all weighing and solution preparation inside a chemical fume hood.

Use a dedicated, clean spatula and weighing vessel for handling the solid compound.

Slowly add the solvent to the solid FPPQ to avoid splashing.

Ensure the container is securely capped after use.

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling FPPQ, even if gloves were worn.

Disposal Plan
All waste materials contaminated with FPPQ must be treated as hazardous waste.

Solid Waste: Contaminated items such as weighing paper, gloves, and disposable lab coats

should be placed in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing FPPQ and any solvent used for rinsing

contaminated glassware should be collected in a labeled, sealed hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Protocols
The following is a summary of the synthetic protocol for FPPQ as described in the primary

literature.[1]
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Synthesis of 1-[(3-Fluorophenyl)sulfonyl]-4-(piperazin-1-yl)-1H-pyrrolo[3,2-c]quinoline (FPPQ)

This procedure involves the reaction of a precursor molecule with piperazine.

Reaction Setup: A solution of the starting material, 4-chloro-1-[(3-fluorophenyl)sulfonyl]-1H-

pyrrolo[3,2-c]quinoline, is prepared in an appropriate solvent such as dimethylformamide

(DMF).

Addition of Reagent: An excess of piperazine is added to the solution.

Reaction Conditions: The reaction mixture is heated to a specified temperature (e.g., 80-100

°C) and stirred for a designated period to allow the reaction to proceed to completion.

Work-up: After cooling to room temperature, the reaction mixture is typically diluted with

water and extracted with an organic solvent like ethyl acetate.

Purification: The combined organic layers are washed, dried, and the solvent is removed

under reduced pressure. The resulting crude product is then purified using column

chromatography on silica gel to yield the final FPPQ compound.

Visualizing the Workflow
The following diagram illustrates the key steps for safely handling FPPQ in a laboratory setting.
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Caption: Workflow for Safe Handling of FPPQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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